Cas no 222046-78-8 (3-Thiophenecarboxylicacid, tetrahydro-2-oxo-)

• Product Name: 3-Thiophenecarboxylicacid, tetrahydro-2-oxo-
• CAS No: 222046-78-8
• MF: C₅H₆O₃S
• MW: 146.164340496063
• CID: 244329
• PubChem ID: 15485384
• Update Time: 2025-04-19

3-Thiophenecarboxylicacid, tetrahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, tetrahydro-2-oxo-
• 3-Thiophenecarboxylicacid,tetrahydro-2-oxo-(9CI)
• 2-oxothiolane-3-carboxylic acid
• CS-0184833
• DTXSID30573217
• AKOS006387281
• 2-Oxotetrahydrothiophene-3-carboxylic acid
• SB12399
• 222046-78-8
• SCHEMBL21648193

• Inchi： 1S/C5H6O3S/c6-4(7)3-1-2-9-5(3)8/h3H,1-2H2,(H,6,7)
• InChI Key： JKAKOESBBJMHMZ-UHFFFAOYSA-N
• SMILES： S1C(C(C(=O)O)CC1)=O

Computed Properties

• Exact Mass: 146.00378
• Monoisotopic Mass: 146.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 54.37